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Compound of Interest

Adenosine 5'-monophosphate
Compound Name: ,
xsodium salt

CAS No.: 1231926-40-1

Cat. No.: B12349979

Get Quote

Introduction & Core Applications

Radiolabeled AMP is a critical tracer for dissecting the "purinergic halo" surrounding cells.
Unlike ATP, which is the primary energy currency, AMP acts as a sensitive metabolic signal. Its
radiolabeled forms are primarily used in three high-value experimental contexts:

e Ecto-5'-Nucleotidase (CD73) Activity Assays:

o Mechanism: CD73 is a GPIl-anchored surface enzyme that hydrolyzes extracellular AMP
into adenosine. This is the rate-limiting step in generating immunosuppressive adenosine
in the tumor microenvironment.

o Tracer Utility: [3H]-AMP or [14C]-AMP is used as the substrate. The assay measures the
release of [3H]-Adenosine. This is superior to colorimetric phosphate assays because it is
unaffected by high background phosphate levels in cell culture media.

o AMP-Activated Protein Kinase (AMPK) Binding Studies:
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o Mechanism: AMPK is the cellular energy sensor. It is activated allosterically when AMP
binds to the CBS domains on its

-subunit.

o Tracer Utility: While kinase activity is measured with [32P]-ATP, the allosteric activation
mechanism is studied using [3H]-AMP in direct radioligand binding assays to determine

values for the
-subunit, distinct from the catalytic site.

Nucleotide Transport & Uptake:

o Mechanism: Direct transport of AMP is rare (most uptake occurs after conversion to
adenosine).

o Tracer Utility: [3H]-AMP is used to distinguish between direct nucleotide transport and
extracellular dephosphorylation-dependent uptake (by using CD73 inhibitors like APCP).

Handling & Stability of AMP Sodium Salt

Storage: Store lyophilized radiolabeled AMP sodium salt at -20°C or -80°C.

Reconstitution: Dissolve in a neutral buffer (e.g., 10 mM Tris-HCI, pH 7.4) rather than water
alone to prevent acid-catalyzed hydrolysis of the phosphoester bond.

Stability: The sodium salt is generally more stable than the free acid. However, avoid
repeated freeze-thaw cycles. Aliquot into single-use vials immediately after reconstitution.

Purity Check: Before critical assays, verify purity using TLC (System: Isobutyric acid:

, 66:1:33). Radiolytic decomposition can release free phosphate and adenosine.

Experimental Protocols

A self-validating protocol to measure the conversion of AMP to Adenosine.
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Materials:

Tracer: [2-3H] Adenosine 5'-monophosphate sodium salt (Specific Activity: 10-20 Ci/mmol).
e Substrate: Cold AMP (to adjust final concentration).
e Inhibitor (Control): APCP (

-methylene-ADP), a specific CD73 inhibitor.

e TLC Plates: Silica Gel 60 F254 (aluminum or glass backed).

e Stop Solution: 0.1 M EDTA or heat inactivation (95°C for 2 min).
Step-by-Step Methodology:

o Cell Preparation:

o Seed cells (e.g., MDA-MB-231) in 24-well plates. Wash 2x with Tyrode’s buffer
(phosphate-free is preferred but not strictly required for radiotracer assays).

¢ Reaction Initiation:

o Prepare Reaction Mix: 50 uM cold AMP + 0.5 uCi [3H]-AMP per well in Tyrode's buffer
containing 2 mM

and 2 mM

o Critical Control: Pre-incubate one set of wells with 10 uM APCP for 15 min to define non-
specific hydrolysis.

o Add 200 pL Reaction Mix to cells. Incubate at 37°C for 10—30 minutes.
e Termination:

o Remove 50 pL of supernatant and transfer to a tube containing 5 pL of Stop Solution (0.1
M EDTA) on ice.
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e Separation (Thin Layer Chromatography):
o Spot 2-5 L of

 To cite this document: BenchChem. [Application Note: Radiolabeled Adenosine 5'-
Monophosphate (AMP) in Tracer Studies]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12349979/docs#application-note-radiolabeled-
adenosine-5-monophosphate-amp-in-tracer-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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